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Compound of Interest

Compound Name: CHDI-390576

cat. No.: B15586422

CHDI-390576 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of CHDI-390576, a potent
and selective class lla histone deacetylase (HDAC) inhibitor. Adherence to these guidelines is
critical for ensuring the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQS)

Q1: How should solid CHDI-390576 be stored upon receipt?

A: Upon receipt, solid CHDI-390576 should be stored in a dry, dark environment. For short-
term storage (days to weeks), 0-4°C is acceptable. For long-term storage (months to years), it
Is recommended to store the compound at -20°C.[1]

Q2: What is the recommended solvent for preparing stock solutions of CHDI-3905767

A: CHDI-390576 is soluble in DMSO and ethanol, with a solubility of up to 200 mM in both
solvents.[2] DMSO is a commonly used solvent for preparing stock solutions.

Q3: How should | store stock solutions of CHDI-3905767

A: Stock solutions should be stored at low temperatures to maintain stability. For short-term
storage (days to weeks), 0-4°C is suitable. For long-term storage, it is recommended to store
stock solutions at -20°C (for months) or -80°C.[1][3] A stock solution stored at -80°C should be
used within 6 months, while a solution stored at -20°C should be used within 1 month.[3]
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Q4: Is CHDI-390576 sensitive to light?

A: The recommendation to store the compound in the dark suggests that it may be light-
sensitive.[1] Therefore, it is best practice to protect both the solid compound and its solutions
from light.

Q5: What is the shelf life of CHDI-3905767?

A: If stored properly, CHDI-390576 has a shelf life of over 3 years.[1] Proper storage involves
keeping the compound in a dry, dark place at -20°C for long-term storage.[1]

Q6: The compound arrived at ambient temperature. Is it still viable?

A: Yes. CHDI-390576 is stable for a few weeks during ordinary shipping and customs handling
at ambient temperatures.[1] However, it should be moved to the recommended storage
conditions upon receipt.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation or phase

separation in stock solution

The compound may have
come out of solution due to
storage at low temperatures or

high concentration.

Gentle warming and/or
sonication can be used to help
redissolve the compound.[3]
Ensure the solution is clear

before use.

Inconsistent or unexpected

experimental results

The compound may have
degraded due to improper

storage or handling.

Review the storage conditions
and handling procedures.
Ensure the compound and its
solutions have not been
subjected to frequent freeze-
thaw cycles, prolonged
exposure to light, or
temperatures outside the
recommended range. Use a
fresh vial of the compound if

degradation is suspected.

Difficulty dissolving the

compound

The incorrect solvent or an
inappropriate concentration is

being used.

Ensure you are using a
recommended solvent such as
DMSO or ethanol.[2] If
preparing a solution for in vivo
use, a specific formulation with
co-solvents like PEG300 and

Tween-80 may be necessary.

[3]

Stability and Storage Conditions Summary
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Form Condition Temperature Duration Notes
) o ) Short-term Stable during
Solid Shipping Ambient )
(weeks) transit.[1]

Short-term Keep dry and

0-4°C Days to weeks
Storage dark.[1]
Long-term Keep dry and

-20°C Months to years
Storage dark.[1]

) Short-term Protect from

Stock Solution 0-4°C Days to weeks _

Storage light.[1]
Long-term Protect from

-20°C Up to 1 month )
Storage light.[3]
Long-term Protect from

-80°C Up to 6 months )
Storage light.[3]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO:

» Weighing: Accurately weigh the required amount of solid CHDI-390576. The molecular
weight is 391.32 g/mol .[2]

 Dissolution: Add the appropriate volume of DMSO to the solid compound to achieve a 10
mM concentration.

e Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle
warming can be applied if necessary.[3]

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C.

In Vivo Formulation Protocol Example:

For a 2.08 mg/mL working solution, the following protocol can be adapted[3]:
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Prepare a 20.8 mg/mL stock solution of CHDI-390576 in DMSO.

Take 100 pL of the DMSO stock solution and add it to 400 pL of PEG300. Mix thoroughly.

Add 50 pL of Tween-80 to the mixture and mix again.

Add 450 pL of saline to adjust the final volume to 1 mL. The resulting solution will have a

concentration of 2.08 mg/mL.

Workflow and Logic Diagrams
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Experimental Use
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Caption: Workflow for handling and storage of CHDI-390576.
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This technical support guide is intended for research use only. For batch-specific data, always
refer to the Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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